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Abstract:

This document provides detailed application notes and protocols for the use of sodium
thiosulfate as a lixiviant in gold extraction studies. Thiosulfate leaching presents a non-toxic
and often more effective alternative to traditional cyanidation, particularly for treating refractory
and carbonaceous gold ores.[1][2][3] This guide is intended for researchers, scientists, and
professionals in the fields of metallurgy and drug development who are exploring advanced,
environmentally benign methods for precious metal extraction. The protocols outlined herein
cover key experimental procedures, including leaching, resin-in-pulp for gold recovery, and
elution. Quantitative data from various studies are summarized in structured tables for
comparative analysis. Additionally, signaling pathways and experimental workflows are
visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying
processes.

Introduction

For over a century, cyanidation has been the dominant method for gold extraction due to its
efficiency and low cost.[4] However, the high toxicity of cyanide and its environmental impact
have prompted significant research into alternative lixiviants.[1][2] Sodium thiosulfate has
emerged as one of the most promising alternatives, offering several advantages:

o Low Toxicity: Thiosulfate and its related compounds are significantly less toxic than cyanide,
reducing environmental risks and safety concerns.[1][2]
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o Efficacy with Refractory Ores: Thiosulfate leaching can achieve higher gold recovery from
certain types of refractory ores, such as carbonaceous or "preg-robbing” ores, where
cyanidation is less effective.[1][5][6] This is because the gold thiosulfate complex has a lower
affinity for the carbonaceous material compared to the gold cyanide complex.[5][6]

o Applicability to Copper-Rich Ores: Thiosulfate leaching can be advantageous for ores with
high copper content, as copper minerals consume large amounts of cyanide, leading to
increased reagent costs and processing challenges.[7][8]

The chemistry of thiosulfate leaching is complex, typically involving a copper-ammonia catalytic
system.[9][10] Copper (Il) ions act as the primary oxidant for gold, while ammonia serves to
stabilize the copper ions in the alkaline solution.[9][10][11] The overall leaching reaction can be
summarized as follows:

Au + 5520327 + Cu(NH3)42* - Au(S203)23~ + 4NHs3 + Cu(S203)3°~

This document provides a comprehensive overview of the application of sodium thiosulfate in
gold extraction, with a focus on experimental design and execution.

Data Presentation: Quantitative Analysis of
Thiosulfate Leaching Parameters

The efficiency of gold extraction using thiosulfate is influenced by several key parameters. The
following tables summarize quantitative data from various studies to provide a comparative

overview.

Table 1: Effect of Reagent Concentration on Gold Extraction
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Gold
Thiosulfa Ammonia Copper . Leaching Referenc
Extractio . Ore Type
te (M) (M) (M) Time (h)
n (%)
Refractory
1 1 0.05 69.6 24 [12]
Ore
High-
Sulfide
0.5 1.0 0.1 ~87 2 [11]
Concentrat
e
Canadian
0.3 3 0.03 95 24 Ore with [13]
Copper
) ] Auriferous
0.7 (Ammoniac  0.002 58 6 o [14]
re
al solution)
High
Copper
0.15 15 0.15 >90 8 Gold [8]
Concentrat
e
0.1 0.4 - - - - [9]

Table 2: Influence of pH, Temperature, and Other Factors on Gold Leaching
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Other Gold .
Temperat . . Leaching Referenc
pH Condition Extractio . Ore Type
ure (°C) Time (h)
s n (%)
Carbonace
10.5 35 - 73 - [15]
ous Ore
Auriferous
10.5 60 - 58 6 [14]
Ore
1.75M
Glycine, Auriferous
9.3 60 89 6 [14]
0.004 M Ore
KMnOa
Pressure
0.15M L
7.0 40 65 6 Oxidation [16]
CaTs )
Residues
High
Stirring Copper
9-10 40 speed 400 >90 8 Gold [8]
rpm Concentrat
e
Precious
>11.4 30 - - - Metals [9]
Ores

Table 3: Gold Recovery from Thiosulfate Leach Solutions Using Resin Adsorption

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.proquest.com/openview/5ff2803c8b9597d0d73d2e998f5b92b9/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.mdpi.com/2075-4701/15/2/204
https://www.mdpi.com/2075-4701/15/2/204
https://www.mdpi.com/2673-4605/15/1/87
https://www.e3s-conferences.org/articles/e3sconf/pdf/2021/47/e3sconf_icepe2021_04001.pdf
https://www.researchgate.net/publication/277704990_Effect_of_Copper_and_Ammonia_on_Consumption_of_Thiosulfate_in_Gold_Leaching_Solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Adsorption Elution
Resin Type Capacity Eluent Efficiency Comments Reference
(mglL) (%)
Copper can
Strong-base ) be selectively
_ Nitrate o
anion up to 6000 ) Efficient pre-eluted [17]
solution _
exchange with
ammonia.
_ Trithionate is
Strong-base Polythionate
] - ) 99.9 the preferred [18]
resin ions
eluant.
Sulfite
converts the
Majority of old
Strong-base ) : y g )
] Chloride + gold stripped thiosulfate
anion - ] o [19]
Sulfite within 2 bed complex to a
exchange ) )
volumes species with
lower resin
affinity.
Thiocyanate
is an effective
but not
economical
- - KSCN 98 [19]
or

environmenta

ly friendly
eluent.

Experimental Protocols

Protocol for Thiosulfate Leaching of Gold Ore

This protocol outlines a typical laboratory-scale procedure for leaching gold from a prepared

ore sample using a sodium thiosulfate solution.
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. Materials and Reagents:
Gold-bearing ore, ground to a desired patrticle size (e.g., -38 um)
Sodium thiosulfate (Na2S205)
Ammonia solution (NHs)
Copper sulfate (CuSOa-5H20)
Deionized water
pH meter
Stirred tank reactor or bottle roller
Filtration apparatus
. Procedure:

Prepare the leaching solution by dissolving the required amounts of sodium thiosulfate,
copper sulfate, and ammonia in deionized water to achieve the target concentrations (refer
to Table 1 for examples).

Adjust the pH of the leaching solution to the desired level (typically between 9 and 10.5)
using ammonia or a suitable acid/base.[1][14]

Measure a specific mass of the ground ore and place it into the reaction vessel.

Add the leaching solution to the reaction vessel to achieve the desired pulp density (e.g., 10-
20% solids).[11]

Commence agitation at a constant rate (e.g., 400 rpm) and maintain a constant temperature
(e.g., 25-60°C).[11][14]

Monitor and record the pH of the slurry at regular intervals and adjust as necessary.

Take samples of the leach slurry at predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours).
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« Filter the samples to separate the pregnant leach solution from the solid residue.

» Analyze the pregnant leach solution for gold concentration using a suitable analytical
technique such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma
Mass Spectrometry (ICP-MS).

o Calculate the gold extraction percentage based on the initial gold content of the ore.

Protocol for Gold Recovery using Resin-in-Pulp (RIP)

This protocol describes the recovery of the dissolved gold thiosulfate complex from the leach
slurry using an anion exchange resin.

1. Materials and Reagents:

e Pregnant leach slurry from the thiosulfate leaching step
e Strong-base anion exchange resin

» RIP reaction vessels with screens to retain the resin

e Overhead stirrers

2. Procedure:

» Following the leaching stage, introduce the strong-base anion exchange resin into the leach
slurry. The resin dosage will depend on the expected gold concentration and the resin's
loading capacity.

o Continue agitation to ensure good contact between the resin beads and the slurry.

e The RIP process can be conducted in a series of stages (a cascade) to maximize gold
recovery. In a counter-current setup, fresh resin is added to the last stage and moves
progressively towards the first stage, while the pulp flows in the opposite direction.

 Allow sufficient residence time for the gold thiosulfate complex to adsorb onto the resin. This
can range from several hours to over 24 hours.
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o Periodically, remove a small sample of the resin and the barren solution to monitor the gold
loading on the resin and the remaining gold concentration in the solution.

e Once the resin in the first stage is loaded to the desired capacity, it is removed for elution.

e The barren pulp from the final stage is discharged as tailings.

Protocol for Elution of Gold from Loaded Resin

This protocol details the process of stripping the adsorbed gold from the loaded resin to
produce a concentrated gold solution.

1. Materials and Reagents:

e Gold-loaded anion exchange resin

o Eluent solution (e.g., nitrate, polythionate, or a chloride-sulfite mixture)
e Elution column

e Pumps for circulating the eluent

2. Procedure:

o Transfer the gold-loaded resin to an elution column.

e If significant amounts of copper are co-adsorbed, a pre-elution step may be necessary. This
can be achieved by washing the resin with an ammoniacal solution to selectively remove the
copper.[4]

» Prepare the chosen eluent solution. For example, a trithionate eluant can be prepared for
highly effective gold elution.[18]

o Pump the eluent solution through the resin bed in the elution column at a controlled flow rate.
e Collect the eluate, which now contains the concentrated gold complex.

¢ Monitor the gold concentration in the eluate and the barren eluent to determine the
completion of the elution process.
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e The stripped resin can be regenerated and recycled back to the RIP circuit.[18]

e The gold can be recovered from the concentrated eluate by methods such as electrowinning
or precipitation.[17][18]

Visualizations

The following diagrams illustrate the key processes and pathways involved in the thiosulfate

leaching of gold.
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Caption: Experimental workflow for thiosulfate leaching and gold recovery.
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Caption: Simplified chemical pathway of gold thiosulfate leaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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